Cas no 2089531-94-0 ((E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid)

• Product Name: (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• CAS No: 2089531-94-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5722102
• PubChem ID: 121205724
• Update Time: 2025-05-30

(E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• 2-(4-(But-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• 2-[4-[(E)-but-2-en-2-yl]-6-oxopyrimidin-1-yl]acetic acid
• AKOS026714695
• 2089531-94-0
• F1967-4023
• 1(6H)-Pyrimidineacetic acid, 4-(1-methyl-1-propen-1-yl)-6-oxo-

• Inchi： 1S/C10H12N2O3/c1-3-7(2)8-4-9(13)12(6-11-8)5-10(14)15/h3-4,6H,5H2,1-2H3,(H,14,15)/b7-3+
• InChI Key： AYJRYAJYBQQHAC-XVNBXDOJSA-N
• SMILES： O=C1C=C(/C(=C/C)/C)N=CN1CC(=O)O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 396.6±44.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid

Research Brief on (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS: 2089531-94-0)

In recent years, the compound (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS: 2089531-94-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidinone core and butenyl side chain, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The structural features of (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid make it a compelling candidate for drug discovery. Recent studies have focused on elucidating its mechanism of action, particularly its interaction with key biological targets such as cyclooxygenase-2 (COX-2) and certain kinases involved in cell proliferation. Preliminary in vitro and in vivo data suggest that this compound exhibits selective inhibition of COX-2, which could translate into reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

One of the most notable advancements in the research of this compound is its application in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid effectively inhibits the growth of certain cancer cell lines by modulating the activity of the PI3K/AKT/mTOR pathway. The study highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, a crucial attribute for potential chemotherapeutic agents.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid to improve yield and purity. A novel catalytic process developed in 2024 has significantly reduced the number of synthetic steps while maintaining high enantiomeric purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies.

Looking ahead, researchers are exploring the potential of this compound in combination therapies and as a scaffold for developing derivatives with enhanced pharmacological properties. The unique chemical structure of (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid offers multiple sites for modification, opening avenues for structure-activity relationship (SAR) studies. Current investigations are particularly focused on improving its pharmacokinetic profile, including bioavailability and metabolic stability.

In conclusion, (E)-2-(4-(but-2-en-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS: 2089531-94-0) represents a promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent synthetic advancements, position it as a valuable candidate for further drug development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.